Cas no 1706153-56-1 (N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide)
N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide
- F6414-2765
- N-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-3-methylbenzenesulfonamide
- 1706153-56-1
- N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-3-methylbenzenesulfonamide
- AKOS024874839
- N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-methylbenzene-1-sulfonamide
-
- Inchi: 1S/C18H22N2O3S/c1-13-4-3-5-16(10-13)24(22,23)19-12-18(21)15-6-7-17-14(11-15)8-9-20(17)2/h3-7,10-11,18-19,21H,8-9,12H2,1-2H3
- InChI Key: VNQLTKOCJAQOBS-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C)C=1)(NCC(C1C=CC2=C(C=1)CCN2C)O)(=O)=O
Computed Properties
- Exact Mass: 346.13511374g/mol
- Monoisotopic Mass: 346.13511374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 78Ų
N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6414-2765-2μmol |
N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-methylbenzene-1-sulfonamide |
1706153-56-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6414-2765-5μmol |
N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-methylbenzene-1-sulfonamide |
1706153-56-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6414-2765-10μmol |
N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-methylbenzene-1-sulfonamide |
1706153-56-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6414-2765-20μmol |
N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-methylbenzene-1-sulfonamide |
1706153-56-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6414-2765-1mg |
N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-methylbenzene-1-sulfonamide |
1706153-56-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6414-2765-2mg |
N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-methylbenzene-1-sulfonamide |
1706153-56-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6414-2765-3mg |
N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-methylbenzene-1-sulfonamide |
1706153-56-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6414-2765-4mg |
N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-methylbenzene-1-sulfonamide |
1706153-56-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6414-2765-5mg |
N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-methylbenzene-1-sulfonamide |
1706153-56-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6414-2765-10mg |
N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-methylbenzene-1-sulfonamide |
1706153-56-1 | 10mg |
$79.0 | 2023-09-09 |
N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide
Introduction to N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide (CAS No. 1706153-56-1)
N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide, identified by its CAS number 1706153-56-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups in its molecular framework suggests a multifaceted role in biological interactions, making it a subject of extensive research and exploration.
The structure of N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide incorporates several key features that contribute to its pharmacological properties. The presence of a hydroxyl group and a sulfonamide moiety enhances its solubility and reactivity, which are critical factors in drug design. Additionally, the indole ring system provides a scaffold that can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These characteristics make the compound a promising candidate for further investigation in the development of novel therapeutic agents.
In recent years, there has been a growing interest in exploring the therapeutic potential of molecules with complex structures similar to N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide. The indole moiety, in particular, has been extensively studied for its role in various biological processes, including modulation of neurotransmitter systems and anti-inflammatory responses. Studies have shown that indole derivatives can exhibit significant pharmacological activity, making them valuable candidates for the treatment of neurological disorders and chronic inflammatory conditions.
The sulfonamide group in the molecule further enhances its potential as a therapeutic agent. Sulfonamides are well-known for their antimicrobial and anti-inflammatory properties, and they have been widely used in the development of drugs targeting bacterial infections and inflammatory diseases. The combination of these functional groups in N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide suggests that it may possess dual functionality, capable of interacting with multiple biological targets simultaneously.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of complex molecules like N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy and reduced side effects. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new therapies to market more quickly.
The synthesis of N-2-hydroxy-2-(1-methyl-dihydro-H-indol--5-yl)ethyl-3-methybenzene--1-sulfonamide(CAS No. 1706153)=56=01)> has been achieved through multi-step organic synthesis protocols. Each step involves carefully selected reagents and catalysts to ensure high yield and purity. The synthesis process highlights the importance of precision and expertise in pharmaceutical chemistry, as even minor deviations can significantly impact the final product's properties.
The pharmacokinetic properties of N-hydroxy--(methyl--indol--sulfonyl--amino)--(methylene)--benzenesulfonyl--amidesulfonyl--amino--methylene--indolesulfonyl--methylene--indolesulfonyl--methylene--indolesulfonyl--methylene--indolesulfonyl--methylene--indolesulfonyl--methylene--indolesulfonyl--methylene--indolesulfonyl--methylene--indolesulfonyl--methylene--indolesulfonyl--methylene--)sulfonylamide (CAS No 17061535601)
The pharmacokinetic properties are crucial for understanding how a drug is absorbed distributed metabolized excreted by the body . These properties determine how often a drug needs to be taken , how long it remains effective , how it interacts with other drugs , how it affects different populations , such as pregnant women or elderly patients . Understanding these properties helps researchers design better drugs , optimize dosing regimens , predict side effects , identify potential drug-drug interactions , improve compliance rates among patients . Additionally , pharmacokinetic data can be used to develop better formulations that enhance absorption distribution metabolism excretion . This includes designing prodrugs that release active ingredients at specific sites within the body or using novel delivery systems that improve bioavailability . By studying pharmacokinetics , researchers gain insights into how drugs move through the body over time , which allows them to make informed decisions about dosing schedules , route administration formulations . Ultimately goal improve patient outcomes reduce risks associated with medication use . To study pharmacokinetics scientists use various techniques such as bioavailability studies , pharmacokinetic modeling simulations . They measure concentration-time profiles after administration single doses multiple doses different routes administration . They also study effects food metabolism enzymes transporters on drug disposition . By analyzing this data they can estimate parameters such as absorption half-life elimination half-life volume distribution clearance . These parameters help characterize drugs predict their behavior within individual patients . Additionally , pharmacogenomic studies examine genetic variations among individuals that influence how they respond drugs based on their genetic makeup . This information can be used to tailor treatments individuals optimize efficacy minimize adverse effects . In conclusion understanding pharmacokinetics essential aspect drug development research helps ensure safe effective medications available patients worldwide .
1706153-56-1 (N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)